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Compound of Interest

Compound Name: 4-Nitrobenzyl chloride

Cat. No.: B089503 Get Quote

Essential Safety and Handling Guide for 4-
Nitrobenzyl Chloride
This guide provides critical safety and logistical information for the handling and disposal of 4-
Nitrobenzyl chloride, tailored for researchers, scientists, and drug development professionals.

Adherence to these protocols is paramount for ensuring personal safety and minimizing

environmental impact.

Chemical and Physical Properties

A summary of key quantitative data for 4-Nitrobenzyl chloride is presented below.
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Property Value References

CAS Number 100-14-1 [1][2]

Molecular Formula C₇H₆ClNO₂ [1]

Molecular Weight 171.58 g/mol [1]

Appearance
Off-white to slightly yellow to a

pale yellow crystals
[1]

Melting Point 70-74 °C (158-165.2 °F) [1][3]

Boiling Point
112 °C (233.6 °F) @ 0.6

mmHg
[3]

Solubility
Insoluble in water. Soluble in

chloroform.
[1]

Hazard Identification and Personal Protective
Equipment (PPE)
4-Nitrobenzyl chloride is a hazardous substance that poses significant risks upon exposure. It

is classified as harmful if swallowed, causes severe skin burns and eye damage, and is a

lachrymator, meaning it induces tearing.[1][2][4] It may also cause respiratory tract irritation.[1]

[3] Therefore, stringent adherence to PPE protocols is mandatory.

Mandatory Personal Protective Equipment:

Eye and Face Protection: Wear tightly fitting safety goggles with side shields. A face shield is

also required for maximum protection.[2][5]

Skin Protection: Chemical-impermeable gloves must be worn.[2][5] A lab coat or fire/flame

resistant and impervious clothing is necessary to prevent skin contact.[5][6] All contaminated

clothing must be removed immediately.[2][4]

Respiratory Protection: All handling must occur in a chemical fume hood to ensure adequate

ventilation.[1][5] If ventilation is insufficient, a full-face respirator with type P3 (EN 143)

respirator cartridges is required.[6]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 4-Nitrobenzyl chloride is crucial for safety.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible.[1][3]

Prepare a designated waste container for hazardous materials.[5][7]

Have spill containment materials (e.g., sand, dry lime, or soda ash) available.[1]

Handling the Chemical:

All weighing and transferring of 4-Nitrobenzyl chloride must be conducted inside a

chemical fume hood.[1]

Avoid the formation of dust and aerosols.[2][5]

Do not breathe in dust, fumes, or vapors.[3][5]

Prevent all contact with skin and eyes by using the mandatory PPE.[1][2]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling is complete.[1][5]

Decontaminate all equipment and the work area.

Store 4-Nitrobenzyl chloride in a tightly closed container in a cool, dry, and well-

ventilated area.[1][2][3]

Store away from incompatible materials such as bases, alcohols, amines, oxidizing

agents, and metals.[1][3]

Emergency and First Aid Procedures
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Immediate action is required in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing.[4] Flush skin with plenty of

water for at least 15 minutes.[1] Seek immediate medical attention as corrosive injuries can

be difficult to heal if not treated promptly.[2]

Inhalation: Move the person to fresh air immediately.[1][4] If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of water or milk to drink.[1] Do

NOT induce vomiting.[1][4] Never give anything by mouth to an unconscious person.[1] Seek

immediate medical attention.[4]

Disposal Plan
Proper disposal of 4-Nitrobenzyl chloride and any contaminated materials is critical to prevent

environmental harm.

Chemical Waste: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[5] One method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[5]

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local regulations.[4][5] Do not let the product enter drains.[1][5]

Experimental Workflow and Safety Protocol
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Safe Handling Workflow for 4-Nitrobenzyl Chloride

1. Preparation

2. Chemical Handling (Inside Fume Hood)

3. Post-Handling & Storage

4. Waste Disposal

Verify fume hood functionality

Confirm eyewash & shower access

Don all mandatory PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare spill kit & waste container

Carefully transfer chemical

Weigh the required amount

Avoid dust generation

Decontaminate equipment & work area

Securely close container

Store in a cool, dry, ventilated area

Wash hands and exposed skin thoroughly

Dispose of chemical waste in
designated hazardous container

Dispose of contaminated PPE
and materials similarly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Nitrobenzyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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